Cas no 942069-73-0 (3,5-Dichloro-4-methylphenylboronic acid, pinacol ester)

3,5-Dichloro-4-methylphenylboronic acid pinacol ester is a boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions. Its pinacol ester group enhances stability, improving handling and storage compared to the free boronic acid form. The electron-withdrawing chloro and methyl substituents on the phenyl ring influence reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound exhibits good solubility in organic solvents, facilitating its use in homogeneous catalytic systems. Its crystalline solid form allows for precise weighing and consistent performance in synthetic applications. The steric and electronic properties of this reagent contribute to selective coupling reactions, particularly in the construction of biaryl systems.
3,5-Dichloro-4-methylphenylboronic acid, pinacol ester structure
942069-73-0 structure
Product Name:3,5-Dichloro-4-methylphenylboronic acid, pinacol ester
CAS No:942069-73-0
MF:C13H17BCl2O2
MW:286.989882230759
MDL:MFCD12407205
CID:857869
PubChem ID:53217164
Update Time:2025-06-07

3,5-Dichloro-4-methylphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 3,5-DICHLORO-4-METHYLPHENYLBORONIC ACID, PINACOL ESTER
    • 2-(3,5-Dichloro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • QC-5044
    • SZTBWTOKHBQRKC-UHFFFAOYSA-N
    • CS-0006403
    • 942069-73-0
    • 2-(3,5-Dichloro-4-methyl-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
    • MFCD12407205
    • SCHEMBL2204718
    • DTXSID60682265
    • BS-24652
    • FT-0765759
    • AKOS015849008
    • 3,5-Dichloro-4-methylphenylboronic acid pinacol ester
    • DA-28510
    • 3,5-Dichloro-4-methylphenylboronic acid, pinacol ester
    • MDL： MFCD12407205
    • Inchi： 1S/C13H17BCl2O2/c1-8-10(15)6-9(7-11(8)16)14-17-12(2,3)13(4,5)18-14/h6-7H,1-5H3
    • InChI Key： SZTBWTOKHBQRKC-UHFFFAOYSA-N
    • SMILES： ClC1C(C)=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)Cl

Computed Properties

  • Exact Mass: 286.07000
  • Monoisotopic Mass: 286.0698653g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46000
  • LogP: 3.60100

3,5-Dichloro-4-methylphenylboronic acid, pinacol ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,5-Dichloro-4-methylphenylboronic acid, pinacol ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM130018-1g
2-(3,5-dichloro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 942069-73-0 95%
1g
 $415 2024-07-19
abcr
AB273811-1 g
2-(3,5-Dichloro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, 95%; .
 942069-73-0 95%
1g
 €572.40 2023-04-26
abcr
AB273811-5 g
2-(3,5-Dichloro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; 95%
 942069-73-0
5g
 €1,227.00 2022-06-11
Fluorochem
212860-1g
2-(3,5-Dichloro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 942069-73-0 95%
1g
 ￡313.00 2022-03-01
Fluorochem
212860-5g
2-(3,5-Dichloro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 942069-73-0 95%
5g
 ￡938.00 2022-03-01
eNovation Chemicals LLC
Y1106715-5g
2-(3,5-Dichloro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 942069-73-0 95%
5g
 $1300 2024-07-23
Alichem
A019117276-1g
2-(3,5-Dichloro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 942069-73-0 95%
1g
 $400.00 2023-08-31
TRC
D437058-1000mg
3,5-Dichloro-4-methylphenylboronic acid, pinacol ester
 942069-73-0
1g
 $523.00 2023-05-18
TRC
D437058-100mg
3,5-Dichloro-4-methylphenylboronic acid, pinacol ester
 942069-73-0
100mg
 $121.00 2023-05-18
TRC
D437058-250mg
3,5-Dichloro-4-methylphenylboronic acid, pinacol ester
 942069-73-0
250mg
 $236.00 2023-05-18

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